High-viscosity polyalkylphenanthrene oils: Synthesis and evaluation of lubricating properties
Lubrication Science Pub Date: 2022-06-08 DOI: 10.1002/ls.1606
Abstract
Producing lubricating base oils from coal-based chemicals is an alternative route for replacing the conventional petro-based lubricants. Herein, we firstly reported the synthesis of high-viscosity polyalkylphenanthrene oils derived from the coal-based chemicals (phenanthrene, C6/C8-olefins) by alkylation with acidic ionic liquid (Et3NHCl∙2AlCl3) as catalyst. Their primary physicochemical properties were studied in detail to reveal their structure–property relationships, the existence of the phenanthrene ring in their molecular structure led to some good property, such as high-kinematic viscosity (12.6–30.2 mm2·s−1 at 100°C), better flash point (>230°C), high-oxidative onset time (>230°C) and good polarity. Moreover, the tribological performances of the synthetic oils and the commercial PAO-20 lubricating base oil were studied for comparison, these alkylated phenanthrenes, especially PHP-3 and POP-3, exhibited much higher load-carrying capacity, reducing friction and anti-wear property than that observed on PAO-20.Recommended Literature
- [1] Bulk vs. surface flame retardancy of fully bio-based polyamide 10,10†
- [2] Augmented polyhydrazone formation in water by template-assisted polymerization using dual-purpose supramolecular templates†
- [3] Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†
- [4] Betel leaf extract and its major component hydroxychavicol promote osteogenesis and alleviate glucocorticoid-induced osteoporosis in rats†
- [5] C2-Alkenylation of N-heteroaromatic compounds via Brønsted acid catalysis†
- [6] Bright and sensitive ratiometric fluorescent probe enabling endogenous FA imaging and mechanistic exploration of indirect oxidative damage due to FA in various living systems†
- [7] Calcifying Coccolithophore: An Evolutionary Advantage Against Extracellular Oxidative Damage
- [8] Chain transfer to aluminium in MAO-activated metallocene-catalyzed polymerization reactions
- [9] Boron nitride-enabled printing of a highly sensitive and flexible iontronic pressure sensing system for spatial mapping
- [10] Characterization of heterogeneous aryl–Pd(ii)–oxo clusters as active species for C–H arylation†
